Cas no 26117-20-4 (L-Leucine, N-(aminocarbonyl)-)
L-Leucine, N-(aminocarbonyl)-, is a modified amino acid derivative characterized by the incorporation of a ureido functional group onto the L-leucine backbone. This structural modification enhances its utility in peptide synthesis and pharmaceutical applications, where it serves as a versatile intermediate. The compound exhibits improved stability and solubility compared to unmodified leucine, facilitating its use in aqueous and organic reaction systems. Its chiral purity and defined stereochemistry make it valuable for enantioselective synthesis and bioactive compound development. Additionally, the ureido group provides a reactive site for further functionalization, enabling tailored modifications in drug design and biochemical research.
L-Leucine, N-(aminocarbonyl)- structure
Product Name:L-Leucine, N-(aminocarbonyl)-
CAS No:26117-20-4
MF:C7H14N2O3
MW:174.197661876678
CID:239526
PubChem ID:832265
Update Time:2025-06-07
L-Leucine, N-(aminocarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine, N-(aminocarbonyl)-
- (2S)-2-(carbamoylamino)-4-methylpentanoic acid
- 2-Isobutylhydantoic acid
- Hydantoic acid,2-isobutyl-,L-(6CI)
- Leucine,N-carbamoyl-,L-(8CI)
- L-Leucine,N-(aminocarbonyl)
- N-carbamoylleucine
- N-Carbamoyl-L-leucin
- N-carbamoyl-L-leucine
- N-Carbamoyl-S-leucine
- N-carbamyl-L-leucine
- L-Leucine,N-(aminocarbonyl)-
- 26117-20-4
- EN300-4207624
- CARBAMOYL-LEU-OH
- Carbamoyl-L-leucine
- CS-0216396
- SCHEMBL1001704
- FD21928
- L-4-Methyl-2-ureidopentanoic acid
- DTXSID70356768
- (S)-4-Methyl-2-ureidopentanoic acid
-
- Inchi: 1S/C7H14N2O3/c1-4(2)3-5(6(10)11)9-7(8)12/h4-5H,3H2,1-2H3,(H,10,11)(H3,8,9,12)/t5-/m0/s1
- InChI Key: JUIBQJHHPDRAGP-YFKPBYRVSA-N
- SMILES: OC([C@H](CC(C)C)NC(N)=O)=O
Computed Properties
- Exact Mass: 174.10000
- Monoisotopic Mass: 174.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 92.42000
- LogP: 1.24520
L-Leucine, N-(aminocarbonyl)- Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-Leucine, N-(aminocarbonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287066-50mg |
(2s)-2-(Carbamoylamino)-4-methylpentanoic acid |
26117-20-4 | 97% | 50mg |
¥2358 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287066-100mg |
(2s)-2-(Carbamoylamino)-4-methylpentanoic acid |
26117-20-4 | 97% | 100mg |
¥4104 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287066-250mg |
(2s)-2-(Carbamoylamino)-4-methylpentanoic acid |
26117-20-4 | 97% | 250mg |
¥5443 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287066-500mg |
(2s)-2-(Carbamoylamino)-4-methylpentanoic acid |
26117-20-4 | 97% | 500mg |
¥8786 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287066-1g |
(2s)-2-(Carbamoylamino)-4-methylpentanoic acid |
26117-20-4 | 97% | 1g |
¥11404 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287066-2.5g |
(2s)-2-(Carbamoylamino)-4-methylpentanoic acid |
26117-20-4 | 97% | 2.5g |
¥24195 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1287066-5g |
(2s)-2-(Carbamoylamino)-4-methylpentanoic acid |
26117-20-4 | 97% | 5g |
¥38556 | 2023-04-14 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-293982-1g |
Carbamoyl-L-leucine, |
26117-20-4 | ≥98% | 1g |
¥722.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-293982A-5g |
Carbamoyl-L-leucine, |
26117-20-4 | ≥98% | 5g |
¥2324.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-293982-1 g |
Carbamoyl-L-leucine, |
26117-20-4 | ≥98% | 1g |
¥722.00 | 2023-07-11 |
L-Leucine, N-(aminocarbonyl)- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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